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For Researchers, Scientists, and Drug Development Professionals

Foreword
The pyrrolidine scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in

a myriad of biologically active compounds and FDA-approved drugs. Its three-dimensional

structure provides a valuable framework for exploring chemical space in drug design. This

guide focuses on a specific derivative, 3-(2-Chlorophenyl)pyrrolidine oxalate (CAS 1217062-

15-1), a compound of interest for its potential applications in neuroscience and as a versatile

building block in the synthesis of novel therapeutic agents. While specific experimental data for

this exact oxalate salt is limited in publicly available literature, this document provides a

comprehensive overview based on the properties of the parent amine, analogous compounds,

and established chemical principles.

Compound Identity and Physicochemical Properties
3-(2-Chlorophenyl)pyrrolidine oxalate is the oxalate salt of the parent amine, 3-(2-

Chlorophenyl)pyrrolidine. The introduction of the 2-chlorophenyl group to the pyrrolidine ring
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creates a chiral center, and thus, the compound can exist as a racemate or as individual

enantiomers.

Table 1: Physicochemical Properties of 3-(2-Chlorophenyl)pyrrolidine and its Oxalate Salt

Property
Value (Free Base -
Inferred)

Value (Oxalate Salt) Source/Rationale

CAS Number Not specified 1217062-15-1 Supplier Information

Molecular Formula C₁₀H₁₂ClN C₁₂H₁₄ClNO₄ Calculated

Molecular Weight 181.66 g/mol 271.70 g/mol Calculated

Appearance
Likely an oil or low-

melting solid

White to off-white

solid

Typical for amine

oxalate salts

Melting Point Not available

Expected to be a

defined solid with a

higher melting point

than the free base

General property of

salt formation

Solubility

Soluble in organic

solvents (e.g., DCM,

MeOH)

Likely soluble in water

and polar protic

solvents

General property of

amine salts

pKa (of conjugate

acid)
Estimated 9-10 Not applicable

Typical for secondary

amines

Synthesis and Purification
The synthesis of 3-(2-Chlorophenyl)pyrrolidine oxalate is a two-step process involving the

formation of the free base followed by its conversion to the oxalate salt.

Synthesis of 3-(2-Chlorophenyl)pyrrolidine (Free Base)
Several synthetic routes can be envisioned for the preparation of 3-arylpyrrolidines. A plausible

and modern approach is the palladium-catalyzed hydroarylation of a suitable pyrroline

precursor.[1][2][3]
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N-Protected-3-pyrroline

N-Protected-3-(2-chlorophenyl)pyrrolidine

Heck Reaction

2-Chloroiodobenzene

Pd Catalyst
(e.g., Pd(OAc)₂)

Ligand
(e.g., SPhos)

Base
(e.g., K₃PO₄)

Solvent
(e.g., Toluene)

3-(2-Chlorophenyl)pyrrolidine

Acid or
Hydrogenolysis

Deprotection
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3-(2-Chlorophenyl)pyrrolidine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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